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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aphidicolin is a tetracyclic diterpenoid antibiotic that has garnered significant interest in the

scientific community for its potent and specific inhibitory effects on eukaryotic DNA polymerase

α and δ.[1][2] Isolated from the fungus Cephalosporium aphidicola and subsequently from other

fungi such as Nigrospora oryzae, this complex natural product serves as a crucial tool in cell

biology for cell cycle synchronization and as a lead compound in the development of antiviral

and antineoplastic agents.[3] Its unique mode of action, which involves the reversible blockage

of the cell cycle at the early S phase, is intrinsically linked to its intricate three-dimensional

chemical structure.[3] This guide provides a comprehensive overview of the chemical

architecture of aphidicolin, including its physicochemical properties, a detailed experimental

protocol for a key structural study, and a visualization of its biosynthetic pathway.

Core Chemical Structure
Aphidicolin possesses a novel tetracyclic diterpenoid ring system, the aphidicolane skeleton.

[4] Its structure was unambiguously confirmed through single-crystal X-ray diffraction. The

systematic IUPAC name for aphidicolin is (3R,4R,4aR,6aS,8R,9R,11aS,11bS)-4,9-

bis(hydroxymethyl)-4,11b-dimethyltetradecahydro-8,11a-methanocyclohepta[a]naphthalene-

3,9-diol.[3]

The core structure is characterized by:
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A rigid tetracyclic framework composed of a trans-decalin ring system fused to a

bicyclo[3.2.1]octane moiety.

Eight stereocenters, including two contiguous all-carbon quaternary centers, which define its

specific three-dimensional conformation.

Four hydroxyl groups, which are crucial for its biological activity. These include a primary and

a secondary hydroxyl group at C17/18 and C3, respectively, and a tertiary hydroxyl group at

C16. Hydrogen bonding interactions involving the C3, C17, and C18 hydroxyl groups are

critical for its binding to DNA polymerase α.

Physicochemical and Spectroscopic Data
The biological and pharmacological utility of aphidicolin is underpinned by its specific

physicochemical properties. The following tables summarize the key quantitative data for this

molecule.

Table 1: General and Physicochemical Properties of
Aphidicolin

Property Value Reference(s)

Chemical Formula C₂₀H₃₄O₄ [3][5]

Molecular Weight 338.48 g/mol [3][6]

CAS Number 38966-21-1 [5][6]

Appearance White to off-white solid powder [7][8]

Melting Point 227-233 °C [9]

Optical Rotation
[α]²⁷_D = +12° (c = 1 in

methanol)

pKa
Not available in literature; lacks

strongly ionizable groups.

Table 2: Solubility of Aphidicolin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1665134?utm_src=pdf-body
https://www.benchchem.com/product/b1665134?utm_src=pdf-body
https://www.researchgate.net/publication/333099247_Genomics-driven_discovery_of_a_biosynthetic_gene_cluster_required_for_the_synthesis_of_BII-Rafflesfungin_from_the_fungus_Phoma_sp_F3723
https://www.ias.ac.in/article/fulltext/jbsc/011/01-04/0361-0378
https://www.researchgate.net/publication/333099247_Genomics-driven_discovery_of_a_biosynthetic_gene_cluster_required_for_the_synthesis_of_BII-Rafflesfungin_from_the_fungus_Phoma_sp_F3723
https://www.tocris.com/products/aphidicolin_5736
https://www.ias.ac.in/article/fulltext/jbsc/011/01-04/0361-0378
https://www.tocris.com/products/aphidicolin_5736
https://pubs.acs.org/doi/10.1021/ja00499a071
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.researchgate.net/publication/232341365_Total_synthesis_of_aphidicolin
https://www.benchchem.com/product/b1665134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Reference(s)

Water Poorly soluble/Insoluble

DMSO ≥ 25 mM (up to 10 mg/mL) [6][8]

Methanol Soluble [6]

Ethanol Soluble (1 mg/mL) [8]

Table 3: Spectroscopic Data for Aphidicolin
Spectroscopic Technique Data Reference(s)

Mass Spectrometry (LC-MS)

Precursor Ion ([M+H]⁺):

339.25296 m/zPrecursor Ion

([M+Na]⁺): 361.23493 m/z

[9]

¹H NMR
Full assignment not available

in reviewed literature.

¹³C NMR
Full assignment not available

in reviewed literature.

Key Experimental Protocol: Crystallization of the
DNA Polymerase α–DNA/RNA–Aphidicolin Ternary
Complex
Understanding the precise mechanism of action of aphidicolin at the atomic level was

achieved through the X-ray crystallographic analysis of its complex with its biological target,

DNA polymerase α (Pol α). The following protocol details the methodology used to obtain

crystals of this ternary complex, as described by Baranovskiy et al. (2014).[10]

Objective: To crystallize the catalytic core of human Pol α in a ternary complex with an RNA-

primed DNA template and aphidicolin for X-ray diffraction analysis.

Materials:

Purified catalytic core of human Pol α
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RNA-primed DNA template

Aphidicolin stock solution (15 mM in DMSO)

Dialysis buffer: 10 mM Tris-HCl (pH 7.7), 0.1 M KCl, 1% glycerol, 1 mM DTT

Complex formation buffer: Dialysis buffer containing 36 µM RNA-primed DNA template, 3.6

mM MgCl₂, and 60 µM aphidicolin

Crystallization solution: 100 mM KCl, 12.5 mM MgCl₂, 25 mM Na-cacodylate (pH 6.5), 6% 2-

propanol, 2 mM tris(2-carboxyethyl)phosphine

Cryoprotectant solution: 100 mM KCl, 10 mM MgCl₂, 25 mM Na-cacodylate (pH 6.5), 5.6%

2-propanol, 10% polyethylene glycol 200, 10% ethylene glycol

Procedure:

Protein Preparation: The purified Pol α sample (15 µM) is dialyzed against the dialysis buffer.

Complex Formation: The dialyzed Pol α sample is mixed with the complex formation buffer.

The final mixture contains Pol α, the RNA-primed DNA template, MgCl₂, and aphidicolin.

Concentration: The resulting ternary complex solution is concentrated 10-fold.

Crystallization: The concentrated complex is used for crystallization trials. Diffraction-quality

crystals are obtained at 295 K using the crystallization solution.

Cryoprotection and Data Collection: Crystals are soaked in the cryoprotectant solution for a

few seconds and then flash-cooled in a dry nitrogen stream at 100 K. Complete diffraction

datasets are collected using synchrotron X-rays.[10]

Biosynthetic Pathway of Aphidicolin
The biosynthesis of aphidicolin in fungi such as Phoma betae proceeds from the general

isoprenoid pathway. A dedicated gene cluster is responsible for the conversion of the universal

diterpene precursor, geranylgeranyl diphosphate (GGPP), into aphidicolin through a series of

enzymatic steps.[11] The key enzymes involved are a geranylgeranyl diphosphate synthase
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(PbGGS), a terpene synthase (aphidicolan-16β-ol synthase, ACS), and two cytochrome P450

monooxygenases (PbP450-1 and PbP450-2).[11]

Isoprenoid Pathway

Geranylgeranyl Diphosphate (GGPP)
Aphidicolan-16β-ol

3-Deoxyaphidicolin
Aphidicolin

PbGGS ACS Cyclization

PbP450-1 Hydroxylation PbP450-2 Hydroxylation

Precursors

Click to download full resolution via product page

Caption: Biosynthetic pathway of Aphidicolin from GGPP.

Conclusion
The chemical structure of aphidicolin is a testament to the intricate biosynthetic machinery of

fungi and provides a fascinating case study in the relationship between molecular architecture

and biological function. Its rigid, stereochemically complex tetracyclic core, adorned with

strategically positioned hydroxyl groups, is perfectly tailored for high-affinity binding to the

active site of B-family DNA polymerases. The data and protocols presented in this guide offer a

foundational resource for researchers engaged in the study of DNA replication, cell cycle

regulation, and the development of novel therapeutics based on this remarkable natural

product. Further exploration into the total synthesis and derivatization of aphidicolin, guided by

the structural insights available, holds promise for the creation of new and improved inhibitors

with enhanced pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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